Cas no 2418722-22-0 (tert-butyl 4-3-amino-2,4,6-trimethyl-5-(prop-2-yn-1-yl)phenylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-3-amino-2,4,6-trimethyl-5-(prop-2-yn-1-yl)phenylpiperazine-1-carboxylate
• CAS No: 2418722-22-0
• MF: C₂₁H₃₁N₃O₂
• MW: 357.489745378494
• CID: 5678437
• PubChem ID: 165772378
• Update Time: 2025-07-17

tert-butyl 4-3-amino-2,4,6-trimethyl-5-(prop-2-yn-1-yl)phenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[3-amino-2,4,6-trimethyl-5-(prop-2-yn-1-yl)phenyl]piperazine-1-carboxylate
• EN300-26631432
• 2418722-22-0
• tert-butyl 4-3-amino-2,4,6-trimethyl-5-(prop-2-yn-1-yl)phenylpiperazine-1-carboxylate

• Inchi： 1S/C21H31N3O2/c1-8-9-17-14(2)18(22)16(4)19(15(17)3)23-10-12-24(13-11-23)20(25)26-21(5,6)7/h1H,9-13,22H2,2-7H3
• InChI Key： PNVBFZJWDUBOFV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C(C)=C(C(C)=C(CC#C)C=2C)N)CC1)=O

Computed Properties

• Exact Mass: 357.24162724g/mol
• Monoisotopic Mass: 357.24162724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.8Ų

Additional information on tert-butyl 4-3-amino-2,4,6-trimethyl-5-(prop-2-yn-1-yl)phenylpiperazine-1-carboxylate

Introduction to tert-butyl 4-3-amino-2,4,6-trimethyl-5-(prop-2-yn-1-yl)phenylpiperazine-1-carboxylate (CAS No. 2418722-22-0)

tert-butyl 4-3-amino-2,4,6-trimethyl-5-(prop-2-yn-1-yl)phenylpiperazine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2418722-22-0, represents a confluence of advanced synthetic methodologies and pharmacological applications. Its molecular architecture incorporates multiple functional groups, including an amino substituent, a propargyl group, and a piperazine moiety, which collectively contribute to its potential as a bioactive molecule.

The significance of this compound lies in its structural complexity and the versatility it offers for further chemical modifications. The presence of a tert-butyl group at the carboxyl position not only enhances the stability of the molecule but also provides a handle for further derivatization, enabling the synthesis of analogs with tailored pharmacokinetic profiles. The aromatic ring system, substituted with 3-amino, 2,4,6-trimethyl, and prop-2-yn-1-yl groups, introduces a rich array of interactions with biological targets, making it a promising candidate for drug discovery efforts.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage complex molecular architectures to achieve high selectivity and efficacy. The compound tert-butyl 4-3-amino-2,4,6-trimethyl-5-(prop-2-yn-1-yl)phenylpiperazine-1-carboxylate aligns well with this trend, as its multifaceted structure suggests potential applications in multiple therapeutic domains. For instance, the piperazine core is a well-known pharmacophore in central nervous system (CNS) drugs, while the propargyl group can serve as a versatile handle for further chemical transformations.

The synthesis of this compound exemplifies the cutting-edge techniques employed in modern organic chemistry. The integration of protective group strategies and transition metal-catalyzed reactions underscores the sophistication involved in constructing such molecules. These synthetic advancements not only facilitate the production of complex compounds like tert-butyl 4-3-amino-2,4,6-trimethyl-5-(prop-2-yn-1-yl)phenylpiperazine-1-carboxylate but also pave the way for innovative drug development pipelines.

From a pharmacological perspective, the compound’s unique features make it an attractive scaffold for exploring new therapeutic modalities. The amino group at position 3 can be exploited for hydrogen bonding interactions with biological targets, while the propargyl group offers opportunities for click chemistry applications. These attributes are particularly relevant in the context of designing small-molecule drugs that exhibit high affinity and selectivity for their intended targets.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like tert-butyl 4-3-amino-2,4,6-trimethyl-5-(prop-2yn1 - yl)phenylpiperazine - 1 - carboxy l ate (CAS No. 2418722 - 22 - 0) exemplify how intricate molecular structures can lead to novel pharmacological effects. By incorporating multiple functional groups into a single framework, researchers can fine-tune interactions with biological systems, potentially leading to breakthroughs in treating complex diseases.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of such complex molecules. These tools allow researchers to predict binding affinities, metabolic stability, and other critical parameters before embarking on costly experimental campaigns. The insights gained from these simulations can guide the optimization process toward more effective drug candidates.

In conclusion,tert-butyl 4 - 3 - amino - 2 , 4 , 6 - trimethyl - 5 - ( prop - 2 - yn - 1 - yl ) phen ylpiperazine - 1 - carboxy l ate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic accessibility make it a valuable tool for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound and its derivatives,2418722 - 22 - 0 will undoubtedly remain a key reference point in the field.